Cas no 61251-33-0 (2-Butanone,1-(1H-imidazol-1-yl)-3,3-dimethyl-1-[4-(phenylsulfonyl)phenoxy]-)

• Product Name: 2-Butanone,1-(1H-imidazol-1-yl)-3,3-dimethyl-1-[4-(phenylsulfonyl)phenoxy]-
• CAS No: 61251-33-0
• MF: C₂₁H₂₂N₂O₄S
• MW: 398.475384235382
• CID: 487102
• Update Time: 2024-01-30

2-Butanone,1-(1H-imidazol-1-yl)-3,3-dimethyl-1-[4-(phenylsulfonyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,1-(1H-imidazol-1-yl)-3,3-dimethyl-1-[4-(phenylsulfonyl)phenoxy]-
• 2-Butanone, 1-(1H-imidazol-1-yl)-3,3-dimethyl-1-[4-(phenylsulfonyl)phenoxy]-

• Inchi： 1S/C21H22N2O4S/c1-21(2,3)19(24)20(23-14-13-22-15-23)27-16-9-11-18(12-10-16)28(25,26)17-7-5-4-6-8-17/h4-15,20H,1-3H3
• InChI Key： IHXCTEUHGCYDHY-UHFFFAOYSA-N
• SMILES： C(N1C=NC=C1)(OC1=CC=C(S(C2=CC=CC=C2)(=O)=O)C=C1)C(=O)C(C)(C)C

Computed Properties

• Exact Mass: 398.13016

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 611.6±55.0 °C(Predicted)
• PSA: 78.26
• pka: 5.54±0.22(Predicted)